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(3R)-3-amino-4-(6,7-difluoro-2H-indazol-3-yl)-1-[3-(trifluoromethyl)-6,8-dihydro-5H-[1,2,4]triazolo[4,3-a]pyrazin-7-yl]butan-1-one;phosphoric acid (3R)-3-amino-4-(6,7-difluoro-2H-indazol-3-yl)-1-[3-(trifluoromethyl)-6,8-dihydro-5H-[1,2,4]triazolo[4,3-a]pyrazin-7-yl]butan-1-one;phosphoric acid Potent inhibitor of dipeptidyl peptidase IV (DPP-IV) (IC50 = 15.8 nM). Displays >1000-fold selectivity for DPP-IV over DPP-8 and DPP-9. Improves glucose tolerance in a mouse oral glucose tolerance assay.
Brand Name: Vulcanchem
CAS No.: 1017682-66-4
VCID: VC0004823
InChI: InChI=1S/C17H16F5N7O.H3O4P/c18-10-2-1-9-11(24-26-15(9)14(10)19)5-8(23)6-13(30)28-3-4-29-12(7-28)25-27-16(29)17(20,21)22;1-5(2,3)4/h1-2,8H,3-7,23H2,(H,24,26);(H3,1,2,3,4)/t8-;/m1./s1
SMILES: C1CN2C(=NN=C2C(F)(F)F)CN1C(=O)CC(CC3=C4C=CC(=C(C4=NN3)F)F)N.OP(=O)(O)O
Molecular Formula: C17H19F5N7O5P
Molecular Weight: 527.349

(3R)-3-amino-4-(6,7-difluoro-2H-indazol-3-yl)-1-[3-(trifluoromethyl)-6,8-dihydro-5H-[1,2,4]triazolo[4,3-a]pyrazin-7-yl]butan-1-one;phosphoric acid

CAS No.: 1017682-66-4

Cat. No.: VC0004823

Molecular Formula: C17H19F5N7O5P

Molecular Weight: 527.349

* For research use only. Not for human or veterinary use.

(3R)-3-amino-4-(6,7-difluoro-2H-indazol-3-yl)-1-[3-(trifluoromethyl)-6,8-dihydro-5H-[1,2,4]triazolo[4,3-a]pyrazin-7-yl]butan-1-one;phosphoric acid - 1017682-66-4

Specification

Description Potent inhibitor of dipeptidyl peptidase IV (DPP-IV) (IC50 = 15.8 nM). Displays >1000-fold selectivity for DPP-IV over DPP-8 and DPP-9. Improves glucose tolerance in a mouse oral glucose tolerance assay.
CAS No. 1017682-66-4
Molecular Formula C17H19F5N7O5P
Molecular Weight 527.349
IUPAC Name (3R)-3-amino-4-(6,7-difluoro-2H-indazol-3-yl)-1-[3-(trifluoromethyl)-6,8-dihydro-5H-[1,2,4]triazolo[4,3-a]pyrazin-7-yl]butan-1-one;phosphoric acid
Standard InChI InChI=1S/C17H16F5N7O.H3O4P/c18-10-2-1-9-11(24-26-15(9)14(10)19)5-8(23)6-13(30)28-3-4-29-12(7-28)25-27-16(29)17(20,21)22;1-5(2,3)4/h1-2,8H,3-7,23H2,(H,24,26);(H3,1,2,3,4)/t8-;/m1./s1
Standard InChI Key IRIGBESJZBGJOS-DDWIOCJRSA-N
SMILES C1CN2C(=NN=C2C(F)(F)F)CN1C(=O)CC(CC3=C4C=CC(=C(C4=NN3)F)F)N.OP(=O)(O)O

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